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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830 Get Quote

Ethylene Glycol-(OD)2: Technical Support Center
This technical support center provides essential guidelines for the safe handling and storage of

ethylene glycol-(OD)2, tailored for research scientists and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended procedure for receiving and initially handling a new shipment of

ethylene glycol-(OD)2?

A1: Upon receipt, visually inspect the container for any signs of damage or leakage.[1] Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, before handling the container.[1] Verify that the product name and specifications on the

label match your order. It is advisable to open the container in a well-ventilated area or under a

fume hood.[1][2]

Q2: What are the optimal storage conditions for ethylene glycol-(OD)2 to ensure its stability

and purity?

A2: Ethylene glycol-(OD)2 should be stored at room temperature, away from light and

moisture.[1][3] Some suppliers may recommend storage at -20°C for long-term stability in its

pure form.[4] The container should be tightly closed to prevent the absorption of moisture, as

the compound is hygroscopic.[5]
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Q3: What personal protective equipment (PPE) is mandatory when working with ethylene
glycol-(OD)2?

A3: The following PPE is required to minimize exposure risks:

Eye Protection: Safety goggles or glasses.[1]

Hand Protection: Chemical-resistant gloves.[1]

Body Protection: A standard lab coat or protective clothing.[1]

Respiratory Protection: In situations where vapors or mists may be generated, a self-

contained breathing apparatus is recommended.[1]

Q4: What are the known chemical incompatibilities of ethylene glycol-(OD)2?

A4: Ethylene glycol-(OD)2 is incompatible with strong acids, strong bases, and strong

oxidizing agents.[1] Contact with these substances can lead to vigorous reactions. It is also

incompatible with aldehydes and aluminum.[1]

Troubleshooting Guide
Problem 1: I observe discoloration or cloudiness in my ethylene glycol-(OD)2 sample.

Solution: Discoloration or the presence of particulates may indicate contamination or

degradation. Do not use the material, as it could compromise your experimental results.

Contact the supplier for guidance and a potential replacement.

Problem 2: I've accidentally left the container of ethylene glycol-(OD)2 open for a period. Is it

still usable?

Solution: Ethylene glycol-(OD)2 is hygroscopic and will absorb moisture from the atmosphere.

[5] This can alter its physical properties and isotopic purity. Depending on the sensitivity of your

application, the material may no longer be suitable. It is recommended to use a fresh, properly

stored sample for critical experiments.

Problem 3: What is the correct procedure for cleaning up a small spill of ethylene glycol-(OD)2
in the lab?
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Solution: For a small spill, ensure the area is well-ventilated.[1] Wearing appropriate PPE,

absorb the spill with an inert material such as sand, earth, or a commercial absorbent pad.[1]

Collect the absorbed material into a suitable, closed container for disposal as hazardous waste.

[1] Wash the spill area with soap and water.[6]

Problem 4: How should I properly dispose of waste ethylene glycol-(OD)2?

Solution: Dispose of waste ethylene glycol-(OD)2 and any contaminated materials in

accordance with local, state, and federal regulations for hazardous waste.[1][6] Do not pour it

down the drain.[1]

Quantitative Data Summary
Property Value

Molecular Weight 64.08 g/mol [3][4][7]

Boiling Point 196-198 °C (lit.)[7]

Melting Point -13 °C (lit.)[7]

Density 1.148 g/mL at 25 °C[7]

Flash Point 110 °C (230 °F) - closed cup[7]

Experimental Workflow & Safety Protocol
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Ethylene Glycol-(OD)2: Handling & Storage Workflow
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Caption: Workflow for safe handling and storage of ethylene glycol-(OD)2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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